Cas no 2680678-72-0 (2-(2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid)

• Product Name: 2-(2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid
• CAS No: 2680678-72-0
• MF: C₁₃H₁₄FNO₅
• MW: 283.25236749649
• CID: 5632995
• PubChem ID: 165908820
• Update Time: 2025-11-01

2-(2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286573
• 2-(2-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)propanoic acid
• 2680678-72-0
• 2-(2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid

• Inchi： 1S/C13H14FNO5/c1-3-6-19-13(18)15-9-4-5-11(10(14)7-9)20-8(2)12(16)17/h3-5,7-8H,1,6H2,2H3,(H,15,18)(H,16,17)
• InChI Key： QXTYWQOCBIDKPP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC(C(=O)O)C)NC(=O)OCC=C

Computed Properties

• Exact Mass: 283.08560071g/mol
• Monoisotopic Mass: 283.08560071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid

Introduction to 2-(2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic Acid (CAS No. 2680678-72-0)

2-(2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid, identified by its CAS number 2680678-72-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of a fluoro substituent and an amino group, contribute to its unique chemical properties and potential therapeutic applications.

The< strong>fluoro atom in the molecule's structure is strategically positioned at the 2-position of the phenyl ring, which is known to enhance the metabolic stability and binding affinity of drug candidates. This modification is particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways. The< strong>amino group, on the other hand, serves as a versatile functional handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

The< strong>prop-2-en-1-yloxycarbonylamino moiety is another key structural feature that contributes to the compound's complexity and functionality. This group introduces both a hydrophobic aromatic ring and an amide bond, which are common motifs in biologically active molecules. The amide bond, in particular, is known to enhance the solubility and bioavailability of drug candidates, making it an attractive feature for pharmaceutical applications.

In recent years, there has been growing interest in the development of novel therapeutic agents that target inflammatory and immunological pathways. 2-(2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid has been investigated for its potential role in modulating these pathways due to its ability to interact with various biological targets. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central players in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention.

The< strong>fluoro substituent in the molecule's structure not only enhances metabolic stability but also influences the electronic properties of the aromatic ring. This can lead to improved binding affinity to biological targets by optimizing hydrogen bonding interactions and hydrophobic effects. The< strong>amino group further contributes to these interactions by forming hydrogen bonds with polar residues in protein active sites. These structural features make 2-(2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid a promising candidate for further development as a therapeutic agent.

The synthesis of 2-(2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the< strong>fluoro substituent typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the incorporation of the< strong>prop-2-en-1-yloxycarbonylamino moiety necessitates careful control over reaction conditions to avoid unwanted side products.

In conclusion, 2-(2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)propanoic acid (CAS No. 2680678-72-0) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including a< strong>fluoro substituent and an< strong>amino group, makes it an attractive candidate for further development as a therapeutic agent targeting inflammatory and immunological pathways. Ongoing research into this compound promises to yield valuable insights into its pharmacological properties and potential clinical applications.